Cas no 19434-64-1 (2H-Azepin-2-one,1-chlorohexahydro-)

2H-Azepin-2-one,1-chlorohexahydro- structure
19434-64-1 structure
Product Name:2H-Azepin-2-one,1-chlorohexahydro-
CAS No:19434-64-1
MF:C6H10ClNO
MW:147.602700710297
CID:168903
PubChem ID:88061
Update Time:2025-04-19

2H-Azepin-2-one,1-chlorohexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one,1-chlorohexahydro-
    • 1-chloroazepan-2-one
    • 1-chlorohexahydro-2H-azepin-2-one
    • Einecs 243-062-6
    • 1-Chlorohexahydro-1H-azepine-2-one
    • 1-Chloro-4,5,6,7-tetrahydro-1H-azepine-2(3H)-one
    • NS00026333
    • FT-0735821
    • 19434-64-1
    • UNII-W3R75W7BP5
    • DTXSID30173059
    • SCHEMBL198982
    • N-chlorocaprolactam
    • FCWAYYDINOPRFJ-UHFFFAOYSA-N
    • W3R75W7BP5
    • 2H-Azepin-2-one, 1-chlorohexahydro-
    • E87009
    • Inchi: 1S/C6H10ClNO/c7-8-5-3-1-2-4-6(8)9/h1-5H2
    • InChI Key: FCWAYYDINOPRFJ-UHFFFAOYSA-N
    • SMILES: ClN1C(CCCCC1)=O

Computed Properties

  • Exact Mass: 147.0452
  • Monoisotopic Mass: 147.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 202.2°Cat760mmHg
  • Flash Point: 76.1°C
  • Refractive Index: 1.499
  • PSA: 20.31

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